Cas no 150075-19-7 (1,4-Butanediol, 1-(4-methoxy-2,6-dimethylphenyl)-)
150075-19-7 structure
Product Name:1,4-Butanediol, 1-(4-methoxy-2,6-dimethylphenyl)-
CAS No:150075-19-7
MF:C13H20O3
MW:224.296104431152
CID:1321694
Update Time:2024-08-18
1,4-Butanediol, 1-(4-methoxy-2,6-dimethylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,4-Butanediol, 1-(4-methoxy-2,6-dimethylphenyl)-
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- Inchi: 1S/C13H20O3/c1-9-7-11(16-3)8-10(2)13(9)12(15)5-4-6-14/h7-8,12,14-15H,4-6H2,1-3H3
- InChI Key: UPOPGQOGOLTVJU-UHFFFAOYSA-N
- SMILES: C(C1=C(C)C=C(OC)C=C1C)(O)CCCO
Computed Properties
- Exact Mass: 224.1413
Experimental Properties
- Density: 1.080±0.06 g/cm3(Predicted)
- Boiling Point: 391.6±42.0 °C(Predicted)
- PSA: 49.69
- pka: 14.30±0.20(Predicted)
1,4-Butanediol, 1-(4-methoxy-2,6-dimethylphenyl)- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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